Cas no 1806794-21-7 (4-Amino-5-(difluoromethyl)-2-nitropyridine-3-methanol)

• Product Name: 4-Amino-5-(difluoromethyl)-2-nitropyridine-3-methanol
• CAS No: 1806794-21-7
• MF: C₇H₇F₂N₃O₃
• MW: 219.145588159561
• CID: 4855750
• Update Time: 2025-07-16

4-Amino-5-(difluoromethyl)-2-nitropyridine-3-methanol Chemical and Physical Properties

Names and Identifiers

• 4-Amino-5-(difluoromethyl)-2-nitropyridine-3-methanol

• Inchi： 1S/C7H7F2N3O3/c8-6(9)3-1-11-7(12(14)15)4(2-13)5(3)10/h1,6,13H,2H2,(H2,10,11)
• InChI Key： VCXBYIAORYIODJ-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(C(CO)=C1N)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 236
• XLogP3: 0.6
• Topological Polar Surface Area: 105

Additional information on 4-Amino-5-(difluoromethyl)-2-nitropyridine-3-methanol

Introduction to 4-Amino-5-(difluoromethyl)-2-nitropyridine-3-methanol (CAS No. 1806794-21-7) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

4-Amino-5-(difluoromethyl)-2-nitropyridine-3-methanol, identified by its Chemical Abstracts Service (CAS) number 1806794-21-7, is a structurally intriguing heterocyclic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry due to its versatile pharmacophoric features. This compound belongs to the nitropyridine class, a scaffold widely recognized for its biological activity and synthetic utility. The presence of multiple functional groups, including an amino group, a nitro group, a difluoromethyl substituent, and a hydroxymethyl moiety, endows it with unique chemical properties that make it a promising candidate for drug discovery and mechanistic studies.

The amino group at the 4-position and the hydroxymethyl group at the 3-position provide opportunities for further derivatization, enabling the construction of more complex molecular architectures. These functionalities are particularly valuable in medicinal chemistry, where they can serve as points of attachment for bioisosteric replacements or as pharmacophores themselves. The nitro group at the 2-position not only contributes to the electronic properties of the molecule but also serves as a handle for further chemical transformations, such as reduction to an amine or diazotization followed by coupling reactions.

The difluoromethyl group at the 5-position is a key feature that enhances the metabolic stability and binding affinity of small molecules. In drug design, fluorine atoms are frequently incorporated into therapeutic agents due to their ability to modulate lipophilicity, improve binding interactions with biological targets, and extend half-life. The specific positioning of the difluoromethyl group in 4-Amino-5-(difluoromethyl)-2-nitropyridine-3-methanol suggests that it may exhibit enhanced binding properties when interacting with biological macromolecules, making it an attractive intermediate for developing novel bioactive compounds.

Recent advancements in computational chemistry and structure-based drug design have highlighted the importance of understanding the three-dimensional arrangement of atoms in small molecules. The nitropyridine core of 4-Amino-5-(difluoromethyl)-2-nitropyridine-3-methanol is known to adopt specific conformations that optimize interactions with biological targets. The combination of electron-withdrawing groups such as the nitro and difluoromethyl substituents can lead to a favorable dipole moment, which may enhance binding affinity through electrostatic interactions with polar residues in protein active sites.

One of the most compelling aspects of this compound is its potential application in developing inhibitors for enzymes involved in cancer metabolism. Emerging research suggests that certain nitropyridines can modulate key metabolic pathways by inhibiting enzymes such as kinases or cytochrome P450 enzymes. The structural features of 4-Amino-5-(difluoromethyl)-2-nitropyridine-3-methanol, particularly the presence of both an amino and hydroxymethyl group, make it a suitable candidate for designing molecules that can interact with these enzymes in a reversible or covalent manner.

In addition to its role as a building block for drug discovery, this compound has shown promise in chemical biology studies aimed at understanding enzyme mechanisms. For instance, its ability to act as a substrate or inhibitor for various enzymes allows researchers to probe catalytic mechanisms and develop enzyme probes. The nitro group can be reduced to an amine under mild conditions, providing a means to label enzymes or substrates with fluorophores or other detectable tags. This property is particularly useful in studying enzyme kinetics and substrate recognition.

The hydroxymethyl group at the 3-position offers another avenue for functionalization. It can be oxidized to form an aldehyde or carboxylic acid, which can then be coupled with nucleophiles such as amines or thiols. This reactivity makes 4-Amino-5-(difluoromethyl)-2-nitropyridine-3-methanol a valuable intermediate for synthesizing peptidomimetics or other bioactive molecules that require precise spatial arrangement of functional groups.

Recent studies have also explored the use of this compound in developing fluorescent probes for cellular imaging. Nitropyridines are known to exhibit fluorescence properties when modified appropriately, making them useful for tracking biological processes in real-time. The combination of structural features such as the amino and hydroxymethyl groups allows for further derivatization into probes that can selectively label specific cellular components or enzymes.

The synthetic utility of 4-Amino-5-(difluoromethyl)-2-nitropyridine-3-methanol extends beyond its applications in drug discovery and chemical biology. It serves as a versatile intermediate in organic synthesis, enabling access to more complex heterocyclic compounds through multi-step reactions. For example, palladium-catalyzed cross-coupling reactions can be employed to introduce aryl or vinyl groups at various positions on the pyridine ring, expanding its synthetic potential.

The incorporation of fluorinated aromatic systems into pharmaceuticals has been well-documented for improving pharmacokinetic profiles. The presence of the difluoromethyl group in this compound aligns with this trend, suggesting that it may exhibit favorable properties such as increased solubility in lipids or reduced metabolic clearance upon administration. These attributes are critical for achieving therapeutic efficacy while minimizing side effects.

In conclusion,4-Amino-5-(difluoromethyl)-2-nitropyridine-3-methanol (CAS No. 1806794-21-7) is a multifaceted compound with significant potential across multiple disciplines within chemical biology and medicinal chemistry. Its unique structural features make it an excellent candidate for developing novel therapeutic agents targeting various diseases, including cancer and metabolic disorders. Furthermore, its utility as a synthetic intermediate and probe molecule underscores its importance in both academic research and industrial applications.